Cas no 3837-34-1 (Q Bu)
Q Bu structure
Product Name:Q Bu
CAS No:3837-34-1
MF:C9H18N2O3
MW:202.250822544098
CID:923429
PubChem ID:13783311
Update Time:2025-04-19
Q Bu Chemical and Physical Properties
Names and Identifiers
-
- Q Bu
- 1-N-BUTYLQUINUCLIDINIUM BROMIDE
- N-N-BUTYLQUINUCLIDINIUM BROMIDE
- Butyl (2S)-2,5-diamino-5-oxopentanoate
- SCHEMBL8749113
- 3837-34-1
- 1-n-butylquinuclidinium bromide, N-n-butylquinuclidinium bromide.
-
- Inchi： 1S/C9H18N2O3/c1-2-3-6-14-9(13)7(10)4-5-8(11)12/h7H,2-6,10H2,1H3,(H2,11,12)/t7-/m0/s1
- InChI Key： HVKWQKRQGKCDSG-ZETCQYMHSA-N
- SMILES： O(C([C@H](CCC(N)=O)N)=O)CCCC
Computed Properties
- Exact Mass: 202.13200
- Monoisotopic Mass: 202.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 95.4Ų
Experimental Properties
- PSA: 95.41000
- LogP: 1.32310
Q Bu Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Q Bu Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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